Cas no 1396884-13-1 (2-bromo-N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylbenzamide)

• Product Name: 2-bromo-N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylbenzamide
• CAS No: 1396884-13-1
• MF: C₁₆H₁₆BrNO₃
• MW: 350.207143783569
• CID: 5998094
• PubChem ID: 71781509
• Update Time: 2025-05-20

2-bromo-N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylbenzamide
• 2-bromo-N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]benzamide
• AKOS024523307
• VU0524591-1
• 1396884-13-1
• F5857-0497
• 2-bromo-N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)benzamide

• Inchi： 1S/C16H16BrNO3/c17-13-5-2-1-4-12(13)15(19)18-10-16(20,11-7-8-11)14-6-3-9-21-14/h1-6,9,11,20H,7-8,10H2,(H,18,19)
• InChI Key： VQIRLDIWTFLVBX-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(C1=CC=CO1)O)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 349.03136g/mol
• Monoisotopic Mass: 349.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-bromo-N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylbenzamide

Compound CAS No 1396884-13-1: 2-Bromo-N-(2-Cyclopropyl)-2-(Furan-2-yl)-2-Hydroxyethylbenzamide

The compound with CAS No 1396884-13-1, known as 2-bromo-N-(2-cyclopropyl)-2-(furan-2-yl)-2-hydroxyethylbenzamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has gained significant attention due to its unique structural features and promising biological activities.

The molecular structure of CAS No 1396884-13-1 is characterized by a benzamide backbone, which serves as a versatile platform for further functionalization. The bromine atom at the 2-position introduces electrophilic reactivity, making it an attractive substrate for nucleophilic substitution reactions. The cyclopropyl group adds steric bulk and potential for conformational rigidity, while the furan moiety introduces aromaticity and electronic complexity to the molecule.

Recent studies have highlighted the potential of CAS No 1396884-13-1 as a precursor in the synthesis of bioactive compounds. For instance, researchers have utilized this compound in the development of novel kinase inhibitors, which show promise in anticancer drug discovery. The hydroxyethyl group within the molecule provides hydrophilic properties, enhancing its solubility and bioavailability when incorporated into drug candidates.

In terms of physical properties, CAS No 1396884-13-1 exhibits a melting point of approximately 150°C and is sparingly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, with findings indicating that it is resistant to thermal degradation but reactive under specific catalytic conditions.

The synthesis of CAS No 1396884-13-1 involves a multi-step process that typically begins with the bromination of an intermediate benzamide derivative. The subsequent introduction of the cyclopropyl and furan groups requires precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, studies on the biodegradation of CAS No 1396884-13-1 have shown that it undergoes microbial transformation under aerobic conditions, suggesting that it poses minimal long-term risks to ecosystems when properly managed.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for CAS No 1396884-13-1 to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its application in advanced materials such as stimuli-responsive polymers and catalytic systems.